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molecular formula C2H6NaO4S B075304 Sodium isethionate CAS No. 1562-00-1

Sodium isethionate

Cat. No. B075304
CAS RN: 1562-00-1
M. Wt: 149.12 g/mol
InChI Key: GTDMIKVRZPGMFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04563291

Procedure details

Forty-four grams of ethylene oxide (1 mole) is bled into a reaction vessel containing 104 grams of sodium bisulfite in water (45 percent by weight). The mixture is agitated at ambient temperature and 100 psi pressure during the addition of the bisulfite. The reactants interact to form an aqueous isethionic acid salt comprising 54 percent by weight sodium isethionate. A quantity of 86 grams of piperazine (1 mole) is admixed with the solution and the admixture is heated to a temperature of about 200° F. at atmospheric pressure. The reaction vessel has a cold finger trap attached thereto in communication with the contents of the reaction vessel. As the reaction progresses, water is produced as a by-product of the reaction which vaporizes as it is formed together with the other water present and which is collected as ice crystals upon the cold finger trap. The heating is continued for approximately 4 hours after which approximately 38 percent by weight of the reactants (about 127 grams) in the reaction vessel have collected upon the cold finger trap as ice crystals. The remaining liquid reaction product is analyzed and found to comprise sodium N-piperazineethanesulfonate. Further reaction with 44 grams of ethylene oxide (1 mole) at ambient conditions results in the formation of sodium N'-hydroxyethyl-N-piperazineethanesulfonate.
Name
sodium isethionate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
piperazine
Quantity
86 g
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium N-piperazineethanesulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ethylene oxide
Quantity
44 g
Type
reactant
Reaction Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
sodium N'-hydroxyethyl-N-piperazineethanesulfonate

Identifiers

REACTION_CXSMILES
S([CH2:5][CH2:6][OH:7])([O-])(=O)=O.[Na+:8].N1CCNCC1.S(CCO)(O)(=O)=O.[N:22]1([CH2:28][CH2:29][S:30]([O-:33])(=[O:32])=[O:31])[CH2:27][CH2:26][NH:25][CH2:24][CH2:23]1.[Na+].C1OC1>O>[OH:7][CH2:6][CH2:5][N:25]1[CH2:26][CH2:27][N:22]([CH2:28][CH2:29][S:30]([O-:33])(=[O:31])=[O:32])[CH2:23][CH2:24]1.[Na+:8] |f:0.1,4.5,8.9|

Inputs

Step One
Name
sodium isethionate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)([O-])CCO.[Na+]
Step Two
Name
piperazine
Quantity
86 g
Type
reactant
Smiles
N1CCNCC1
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)(O)CCO
Step Four
Name
sodium N-piperazineethanesulfonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1(CCNCC1)CCS(=O)(=O)[O-].[Na+]
Step Five
Name
ethylene oxide
Quantity
44 g
Type
reactant
Smiles
C1CO1
Step Six
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
200 °F
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
As the reaction progresses
CUSTOM
Type
CUSTOM
Details
is collected as ice crystals upon the cold finger trap
CUSTOM
Type
CUSTOM
Details
after which approximately 38 percent by weight of the reactants (about 127 grams) in the reaction vessel have collected upon the cold finger trap as ice crystals
CUSTOM
Type
CUSTOM
Details
The remaining liquid reaction product

Outcomes

Product
Details
Reaction Time
 4 h
Name
sodium N'-hydroxyethyl-N-piperazineethanesulfonate
Type
product
Smiles
OCCN1CCN(CC1)CCS(=O)(=O)[O-].[Na+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.